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Compound of Interest

Compound Name: Europium;chloride

CAS No.: 37346-48-8

Cat. No.: B15927364

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of europium chloride

(EuCl₂ and EuCl₃) in various organic solvents. Due to the limited availability of direct

quantitative data for europium chloride, this guide also includes solubility information for

analogous lanthanide chlorides to provide valuable insights into expected solubility trends.

Furthermore, detailed experimental protocols for determining the solubility of these air- and

moisture-sensitive compounds are presented, alongside essential information on the

preparation and handling of anhydrous europium chloride.

Quantitative Solubility Data
The solubility of anhydrous europium chloride and other lanthanide chlorides in organic

solvents is a critical parameter for their application in organic synthesis, materials science, and

pharmaceutical research. The following tables summarize the available quantitative and

qualitative solubility data. It is important to note that anhydrous lanthanide halides are highly

hygroscopic, and their solubility can be significantly affected by the presence of water.
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Table 1: Solubility of Europium(III) Chloride (EuCl₃) in Organic Solvents
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Solvent
Chemical
Formula

Temperature
(°C)

Solubility (
g/100g of
solvent)

Notes

1,2-

Diethoxyethane
C₆H₁₄O₂ 25 0.25 (mass %)

Anhydrous

EuCl₃.[1]

96.8% Ethanol C₂H₅OH 20 29.23
Data for

EuCl₃·6H₂O.[1]

96.8% Ethanol C₂H₅OH 30 29.27
Data for

EuCl₃·6H₂O.[1]

96.8% Ethanol C₂H₅OH 40 29.71
Data for

EuCl₃·6H₂O.[1]

96.8% Ethanol C₂H₅OH 50 31.05
Data for

EuCl₃·6H₂O.[1]

96.8% Ethanol C₂H₅OH 60 33.01
Data for

EuCl₃·6H₂O.[1]

Acetone C₃H₆O - Soluble

Qualitative data

for anhydrous

EuCl₃.[2][3][4][5]

Tetrahydrofuran

(THF)
C₄H₈O - Slightly Soluble

Qualitative data

for anhydrous

EuCl₃.[2][3][4][5]

Methanol CH₃OH - Soluble

General

statement for

lanthanide

chlorides.

Dimethylformami

de (DMF)
C₃H₇NO -

Expected to be

soluble

Based on the

polar aprotic

nature of DMF.

Acetonitrile C₂H₃N -
Expected to be

sparingly soluble

Based on the

moderate polarity

of acetonitrile.
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Table 2: Solubility of Europium(II) Chloride (EuCl₂) in Organic Solvents

Solvent
Water Content
(wt%)

Temperature (°C) Solubility (mM)

Ethanol < 0.50 Ambient ~15

Ethanol ~5 Ambient ~30

Isopropanol < 0.50 Ambient ~2

Isopropanol ~5 Ambient ~5

Ethanol/Isopropanol

(1:1)
< 0.50 Ambient ~5

Data in Table 2 is sourced from a study on the photochemical recovery of europium and

represents the solubility of EuCl₂ in alcoholic solutions with varying water content.

Table 3: Solubility of Other Lanthanide(III) Chlorides in Organic Solvents (for Comparative

Insight)
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Lanthanide
Chloride

Solvent Temperature (°C) Solubility

Lanthanum(III)

Chloride (LaCl₃)
Methanol - Soluble[6]

Lanthanum(III)

Chloride (LaCl₃)
Ethanol - Soluble[6][7]

Cerium(III) Chloride

(CeCl₃)
Ethanol - Soluble[2][3][8][9]

Cerium(III) Chloride

(CeCl₃)
Acetone - Soluble[2][8][9][10]

Gadolinium(III)

Chloride (GdCl₃)
Ethanol 25 2.43 mol/kg[11]

Scandium(III) Chloride

(ScCl₃)
Methanol 25 45.5 mass %[12]

Scandium(III) Chloride

(ScCl₃)
Ethanol 25 37.3 mass %[12]

The data for other lanthanide chlorides suggests that europium(III) chloride is likely to exhibit

good solubility in polar protic solvents like methanol and ethanol, and moderate to good

solubility in polar aprotic solvents like acetone.

Experimental Protocols for Solubility Determination
The hygroscopic and air-sensitive nature of anhydrous europium chloride necessitates the use

of inert atmosphere techniques (e.g., a glovebox or Schlenk line) for accurate solubility

determination.

Preparation and Handling of Anhydrous Europium
Chloride
Hydrated europium(III) chloride cannot be rendered anhydrous by simple heating, as this leads

to the formation of europium oxychloride.[13] The most common and reliable method for
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preparing anhydrous europium(III) chloride is the ammonium chloride route.[13]

Protocol for the Ammonium Chloride Route:

Thoroughly mix europium(III) oxide (Eu₂O₃) or hydrated europium(III) chloride (EuCl₃·6H₂O)

with an excess of ammonium chloride (NH₄Cl) in a crucible.

Heat the mixture in a tube furnace under a flow of inert gas (e.g., argon) or under vacuum. A

typical heating program involves gradually increasing the temperature to around 400 °C over

several hours.

The intermediate ammonium salt, (NH₄)₂[EuCl₅], will decompose to yield anhydrous EuCl₃.

[13]

Once the reaction is complete and all volatile byproducts have been removed, the anhydrous

EuCl₃ is cooled to room temperature under an inert atmosphere.

The resulting anhydrous europium chloride should be stored and handled strictly under inert

conditions to prevent rehydration.

Gravimetric Method for Solubility Determination
This method involves preparing a saturated solution, separating the undissolved solid, and

determining the mass of the dissolved solute in a known mass of the solvent.

Protocol:

Sample Preparation (inside a glovebox or using a Schlenk line):

Add an excess of finely ground anhydrous europium chloride to a known mass of the

desired anhydrous organic solvent in a sealed vessel.

Stir the mixture vigorously at a constant temperature for an extended period (e.g., 24-48

hours) to ensure equilibrium is reached. The time required to reach equilibrium should be

determined experimentally by taking measurements at different time points until the

concentration of the solution becomes constant.

Phase Separation:
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Allow the undissolved solid to settle.

Carefully withdraw a known volume of the clear supernatant using a pre-weighed, gas-

tight syringe fitted with a filter (e.g., a PTFE syringe filter) to remove any suspended

particles.

Solute Mass Determination:

Transfer the filtered solution into a pre-weighed, dry flask.

Determine the mass of the solution.

Remove the solvent under vacuum, taking care to avoid any loss of the solid residue.

Gentle heating may be applied if necessary, depending on the solvent's boiling point.

Once the solvent is completely removed, dry the flask containing the europium chloride

residue under high vacuum to a constant mass.

The mass of the dissolved europium chloride is the difference between the final and initial

mass of the flask.

Calculation:

The solubility can be expressed in various units, such as grams of solute per 100 g of

solvent or moles of solute per liter of solvent.

UV-Vis Spectroscopic Method for Solubility
Determination
This method is suitable for colored compounds like europium(III) chloride (yellow) and relies on

the Beer-Lambert law. A calibration curve of absorbance versus concentration must first be

established.

Protocol:

Preparation of Standard Solutions (inside a glovebox or using a Schlenk line):
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Prepare a series of standard solutions of anhydrous europium chloride in the desired

anhydrous organic solvent with accurately known concentrations.

Calibration Curve:

Measure the absorbance of each standard solution at the wavelength of maximum

absorbance (λ_max) using a UV-Vis spectrophotometer. The λ_max for EuCl₃ in the

specific solvent should be determined by scanning a solution across a range of

wavelengths.

Plot a graph of absorbance versus concentration to generate a calibration curve. The plot

should be linear and pass through the origin.

Saturated Solution Preparation:

Prepare a saturated solution of europium chloride in the same solvent at a constant

temperature, as described in the gravimetric method (Step 1).

Sample Analysis:

After reaching equilibrium, carefully filter a sample of the supernatant.

Dilute a known volume of the filtered saturated solution with a known volume of the pure

solvent to bring the absorbance within the linear range of the calibration curve.

Measure the absorbance of the diluted solution at λ_max.

Calculation:

Use the equation of the calibration curve to determine the concentration of the diluted

solution.

Calculate the concentration of the original saturated solution by accounting for the dilution

factor. This concentration represents the solubility of europium chloride in that solvent at

the given temperature.

Experimental Workflow and Logical Relationships
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The following diagrams illustrate the general workflow for determining the solubility of europium

chloride in an organic solvent.

Preparation

Solubility Determination (Inert Atmosphere)

Gravimetric Method Spectroscopic Method

Prepare/Obtain Anhydrous EuCl₃

Equilibrate excess EuCl₃ 
 in solvent at constant T

Prepare Anhydrous Solvent

Separate solid and liquid phases 
 (centrifugation/filtration)

Weigh aliquot of 
 saturated solution

Aliquot

Dilute aliquot of 
 saturated solution

Aliquot

Evaporate solvent

Weigh solid residue

Calculate Solubility

Prepare standards & 
 create calibration curve

Measure Absorbance

Calculate Concentration
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Click to download full resolution via product page

Caption: General workflow for solubility determination of europium chloride.

This guide provides a foundational understanding of the solubility of europium chloride in

organic solvents and the methodologies for its determination. For precise quantitative results, it

is imperative that all experimental work involving anhydrous europium chloride be conducted

under strictly anhydrous and inert conditions. Researchers should also consider performing

preliminary experiments to establish the time required to reach solubility equilibrium for each

specific solvent system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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